Cas no 70060-21-8 (5-methylthieno3,2-bthiophene-2-carboxylic acid)

5-methylthieno3,2-bthiophene-2-carboxylic acid structure
70060-21-8 structure
Product Name:5-methylthieno3,2-bthiophene-2-carboxylic acid
CAS No:70060-21-8
MF:C8H6O2S2
MW:198.262039661407
CID:3538200
PubChem ID:901435
Update Time:2025-04-22

5-methylthieno3,2-bthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • THIENO[3,2-B]THIOPHENE-2-CARBOXYLIC ACID, 5-METHYL-
    • 5-methylthieno3,2-bthiophene-2-carboxylic acid
    • 5-Methylthieno(3,2-b)thiophene-2-carboxylic acid
    • AI-942/13331124
    • CS-0232462
    • 5-methylthieno[3,2-b]thiophene-2-carboxylic acid
    • 70060-21-8
    • VCA06021
    • 816-814-1
    • SCHEMBL4405819
    • 5-methylthieno[3,2-b]thiophene-2-carboxylicacid
    • EN300-1272650
    • 2-methylthieno[3,2-b]thiophene-5-carboxylic acid
    • Inchi: 1S/C8H6O2S2/c1-4-2-5-6(11-4)3-7(12-5)8(9)10/h2-3H,1H3,(H,9,10)
    • InChI Key: VOCYXBFIICKEKG-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC2=C1C=C(C(=O)O)S2

Computed Properties

  • Exact Mass: 197.98092178g/mol
  • Monoisotopic Mass: 197.98092178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 93.8Ų

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